Cas no 2228192-06-9 (4-1-(furan-3-yl)ethylpiperidine)

• Product Name: 4-1-(furan-3-yl)ethylpiperidine
• CAS No: 2228192-06-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6335077
• PubChem ID: 165698555
• Update Time: 2025-07-17

4-1-(furan-3-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(furan-3-yl)ethylpiperidine
• EN300-1831874
• 4-[1-(furan-3-yl)ethyl]piperidine
• 2228192-06-9

• Inchi： 1S/C11H17NO/c1-9(11-4-7-13-8-11)10-2-5-12-6-3-10/h4,7-10,12H,2-3,5-6H2,1H3
• InChI Key： PKBNISLHMNOYBW-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-1-(furan-3-yl)ethylpiperidine

Professional Introduction to Compound with CAS No. 2228192-06-9 and Product Name: 4-1-(furan-3-yl)ethylpiperidine

The compound identified by the CAS number 2228192-06-9 and the product name 4-1-(furan-3-yl)ethylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a piperidine ring substituted with a furan-3-yl ethyl side chain, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The piperidine moiety is well-known for its role in drug design, often contributing to improved pharmacokinetic profiles and enhanced binding affinity to biological targets. In contrast, the furan substituent introduces additional functional diversity, enabling a range of chemical modifications that can fine-tune the compound's biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of piperidine and furan in 4-1-(furan-3-yl)ethylpiperidine creates a scaffold that is both rigid and flexible, allowing for selective interactions with biological targets. This dual functionality has been exploited in various drug discovery programs, particularly in the search for new treatments for neurological disorders, where piperidine derivatives are frequently employed due to their ability to cross the blood-brain barrier. The presence of the furan ring further enhances the compound's potential by providing additional sites for hydrogen bonding and hydrophobic interactions, which are critical for receptor binding.

One of the most compelling aspects of 4-1-(furan-3-yl)ethylpiperidine is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis techniques, including nucleophilic substitution reactions and cross-coupling reactions. These methods allow for high yields and purity, making it an attractive candidate for further development. Moreover, the structural features of this compound make it amenable to further derivatization, enabling researchers to explore a wide range of analogs with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

The biological activity of 4-1-(furan-3-yl)ethylpiperidine has been extensively studied in recent years. Initial investigations have shown that this compound exhibits promising effects on various biological pathways, including neurotransmitter receptor modulation. Specifically, it has been observed to interact with serotonin receptors, which are implicated in mood regulation and cognitive function. The ability to modulate these receptors could make 4-1-(furan-3-yl)ethylpiperidine a valuable tool in the development of new treatments for conditions such as depression and anxiety disorders. Additionally, preliminary data suggest that this compound may also have neuroprotective properties, making it a potential candidate for neurodegenerative diseases like Alzheimer's and Parkinson's.

Another area of interest is the compound's potential role in anti-inflammatory therapies. Piperidine derivatives have long been recognized for their anti-inflammatory effects, often through inhibition of inflammatory cytokine production and modulation of immune cell function. The addition of the furan moiety in 4-1-(furan-3-yl)ethylpiperidine may enhance these properties by introducing new sites for interaction with inflammatory mediators. This has led to investigations into its efficacy in models of acute and chronic inflammation, with early results suggesting significant promise. Furthermore, the compound's ability to interact with multiple targets makes it a versatile candidate for combination therapies, which are increasingly recognized as an effective strategy in managing complex diseases.

The pharmacokinetic profile of 4-1-(furan-3-yl)ethylpiperidine is another critical factor that contributes to its appeal as a therapeutic agent. Studies have shown that this compound exhibits favorable solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, preliminary pharmacokinetic studies indicate that it has a reasonable bioavailability and moderate metabolic clearance rate, suggesting that it could be administered orally with ease. These properties make it an attractive candidate for clinical development, as they align well with current pharmaceutical standards for drug candidates.

In conclusion,4-1-(furan-3-yl)ethylpiperidine (CAS No. 2228192-06-9) represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique structural features, combined with its synthetic accessibility and favorable pharmacokinetic properties, position it as an excellent candidate for further preclinical and clinical development. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in the next generation of pharmaceutical treatments.